Cas no 1040669-67-7 (2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide)
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
- 2,4-difluoro-N-(3-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
- AKOS024500340
- 2,4-difluoro-N-[3-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propyl]benzenesulfonamide
- 1040669-67-7
- F5148-0141
-
- Inchi: 1S/C20H19F2N3O4S/c1-29-16-6-3-14(4-7-16)18-8-10-20(26)25(24-18)12-2-11-23-30(27,28)19-9-5-15(21)13-17(19)22/h3-10,13,23H,2,11-12H2,1H3
- InChI Key: NTGLYRUDQQFTPL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1F)F)(NCCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)(=O)=O
Computed Properties
- Exact Mass: 435.10643359g/mol
- Monoisotopic Mass: 435.10643359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 96.4Ų
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5148-0141-2μmol |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-5μmol |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-10μmol |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-20μmol |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-1mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-2mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-3mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-4mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-5mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5148-0141-10mg |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide |
1040669-67-7 | 10mg |
$79.0 | 2023-09-10 |
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
Introduction to 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide (CAS No. 1040669-67-7)
2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1040669-67-7, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its fluoro-substituted benzene ring and sulfonamide functional group, as well as its intricate heterocyclic moiety, positions it as a potential candidate for further exploration in drug discovery and development.
The fluoro and sulfonamide groups are particularly noteworthy in this context. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing metabolic stability and binding affinity. The presence of a sulfonamide moiety further contributes to the compound's versatility, as sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties. The combination of these features suggests that this compound may possess multiple therapeutic benefits.
The dihydropyridazinone core in the structure is another critical feature that warrants detailed examination. This heterocyclic system is known to be a privileged scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules. The 4-methoxyphenyl substituent appended to the pyridazinone ring adds an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and overall pharmacological profile. Such structural elements are often fine-tuned during the drug development process to optimize activity while minimizing side effects.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced toxicity. The benzene-1-sulfonamide moiety is particularly relevant in this context, as it has been extensively studied for its role in various biological pathways. For instance, sulfonamides have been successfully incorporated into drugs targeting diabetes, cancer, and infectious diseases. The specific arrangement of atoms in 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide may contribute to its unique interaction with biological targets, offering new insights into potential therapeutic applications.
The propyl chain extending from the pyridazinone ring introduces another variable that can influence the compound's behavior. This alkyl chain can serve as a linker to connect different pharmacophoric units, thereby modulating the overall three-dimensional structure of the molecule. Such structural modifications are crucial in drug design, as they can significantly impact how a compound interacts with its biological target. The 3-position substitution on the propyl chain further underscores the complexity of this molecule and its potential for further derivatization.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential of compounds like 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide against various disease-related targets. These computational methods have already identified several promising candidates that warrant further experimental validation.
The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies have been developed to construct intricate structures with high precision. Techniques such as cross-coupling reactions and palladium catalysis have become indispensable tools in modern organic synthesis. The successful preparation of 2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide highlights the growing capabilities of synthetic chemists to tackle challenging molecular architectures.
In conclusion,2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide (CAS No. 1040669-67-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and heterocyclic systems positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new biological targets and synthetic strategies,this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
1040669-67-7 (2,4-difluoro-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)